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Cat. No.: B12413783 Get Quote

Bromperidol-d4: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Bromperidol-d4, a

deuterated analog of the antipsychotic drug Bromperidol. It details its primary application in

research as an internal standard for quantitative analyses, presents its key chemical and

physical properties, and outlines a representative experimental protocol for its use in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Core Concepts: The Role of Deuterated Standards
in Analytical Chemistry
Stable isotope-labeled internal standards, such as Bromperidol-d4, are crucial tools in modern

analytical chemistry, particularly in the field of pharmacokinetics and therapeutic drug

monitoring. The substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen,

results in a compound that is chemically identical to the parent drug but has a higher molecular

weight. This mass difference allows for its distinct detection by a mass spectrometer.

The primary advantage of using a deuterated internal standard is its ability to compensate for

variations that can occur during sample preparation and analysis. Because the internal

standard behaves almost identically to the analyte (the substance being measured) during
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extraction, chromatography, and ionization, any loss of analyte during these steps is mirrored

by a proportional loss of the internal standard. This allows for more accurate and precise

quantification of the analyte.

Bromperidol-d4: Properties and Specifications
Bromperidol-d4 is the deuterated form of Bromperidol, a typical antipsychotic of the

butyrophenone class. While a specific Certificate of Analysis with isotopic purity was not

publicly available, the following tables summarize the key chemical and physical properties of

Bromperidol-d4 and its parent compound, Bromperidol, based on information from various

chemical suppliers and databases.

Table 1: Chemical and Physical Properties of Bromperidol-d4

Property Value

Chemical Name
4-[4-(4-Bromophenyl)-4-hydroxy-1-piperidinyl-

d4]-1-(4-fluorophenyl)-1-butanone

Synonyms Bromperidol-d4, R 11333-d4

CAS Number 1216919-75-3

Molecular Formula C₂₁H₁₉D₄BrFNO₂

Molecular Weight 424.34 g/mol

Appearance Solid (form may vary)

Purity
Typically ≥98% (Isotopic Purity data not

available)

Storage -20°C recommended

Table 2: Chemical and Physical Properties of Bromperidol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name
4-[4-(4-Bromophenyl)-4-hydroxypiperidin-1-yl]-1-

(4-fluorophenyl)butan-1-one

Synonyms Bromperidol, Impromen, Tesoprel

CAS Number 10457-90-6

Molecular Formula C₂₁H₂₃BrFNO₂

Molecular Weight 420.32 g/mol

Appearance White to off-white crystalline powder

Melting Point 155-158 °C

Solubility Soluble in methanol and chloroform

Primary Use in Research: Internal Standard for
Quantitative Analysis
The primary and most critical use of Bromperidol-d4 in a research setting is as an internal

standard for the quantitative analysis of Bromperidol in biological matrices such as plasma,

serum, and whole blood. This is most commonly achieved using Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.

The workflow for such an analysis is depicted in the following diagram:
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Workflow for Quantitative Analysis of Bromperidol using Bromperidol-d4
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Mechanism of Action of Bromperidol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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